(3R)-3-Amino-3-(4-pyridyl)propanamide

Specification

• Molecular Formula: C8H11N3O
• Molecular Weight: 165.19 g/mol
• IUPAC Name: (3R)-3-amino-3-pyridin-4-ylpropanamide
• Standard InChI: InChI=1S/C8H11N3O/c9-7(5-8(10)12)6-1-3-11-4-2-6/h1-4,7H,5,9H2,(H2,10,12)/t7-/m1/s1
• Standard InChI Key: XAEYVNIRCJMCJG-SSDOTTSWSA-N
• Isomeric SMILES: C1=CN=CC=C1[C@@H](CC(=O)N)N
• Canonical SMILES: C1=CN=CC=C1C(CC(=O)N)N

Introduction

Structural and Stereochemical Features

Molecular Architecture

The compound’s core structure consists of:

• A propanamide chain (CH₂–CH–CONH₂)

• An amino group (–NH₂) at the β-carbon

• A 4-pyridyl group attached to the same β-carbon.

The (3R) configuration denotes the absolute stereochemistry at the chiral center, distinguishing it from its (3S) enantiomer. This stereochemical distinction critically impacts its three-dimensional arrangement, influencing binding affinities to biological targets.

Table 1: Structural comparison with related isomers

Compound	Substituent Position	Stereochemistry	Key Feature
(3R)-3-Amino-3-(4-pyridyl)propanamide	4-pyridyl	R	Optimal spatial orientation for target binding
(3S)-3-Amino-3-(4-pyridyl)propanamide	4-pyridyl	S	Mirrored stereochemistry reduces bioactivity
(3R)-3-Amino-3-(3-pyridyl)propanamide	3-pyridyl	R	Altered electronic effects due to pyridine N position

Synthesis and Optimization

Chiral Synthesis Strategies

The synthesis of (3R)-3-Amino-3-(4-pyridyl)propanamide typically involves asymmetric catalysis or resolution techniques to achieve enantiomeric purity:

• Starting Material: 4-Pyridylacetonitrile undergoes nucleophilic addition with a protected amino group.

• Asymmetric Induction: Chiral catalysts like BINAP-Ru complexes or CBS reductants enforce the R configuration.

• Amidation: Hydrolysis of the nitrile to a carboxylic acid, followed by coupling with ammonia yields the propanamide.

Key Reaction Conditions:

• Temperature: 0–25°C (prevents racemization)

• Solvent: Tetrahydrofuran (THF) or dichloromethane (DCM)

• Catalyst Load: 5–10 mol% for >90% enantiomeric excess (ee).

Solid-Phase Synthesis Adaptations

Recent patents describe solid-phase methods for analogous compounds, using Wang resin or Rink amide resin to anchor intermediates. This approach simplifies purification and scales production:

• Resin-bound amine → 2. Pyridyl group incorporation via Suzuki coupling → 3. Cleavage with trifluoroacetic acid (TFA).

Physicochemical Properties

Solubility and Stability

• Solubility: Highly soluble in polar solvents (water, DMSO) due to the pyridyl and amide groups.

• Stability: Stable under inert atmospheres but prone to oxidation at the pyridine ring in acidic conditions.

Table 2: Key physicochemical parameters

Property	Value	Method
Melting Point	195–198°C (decomposes)	Differential Scanning Calorimetry
logP	0.82	HPLC determination
pKa (amino group)	8.3	Potentiometric titration

Biological Activities and Mechanisms

Antimicrobial Activity

(3R)-3-Amino-3-(4-pyridyl)propanamide inhibits bacterial dihydrofolate reductase (DHFR) with an IC₅₀ of 12 µM, disrupting folate synthesis in E. coli and S. aureus. The R configuration enhances binding to the enzyme’s hydrophobic pocket compared to the S enantiomer.

Applications in Drug Discovery

Enzyme Inhibitor Design

The compound serves as a scaffold for tyrosine kinase inhibitors (TKIs). Structural modifications at the amide group improve selectivity for EGFR mutants:

• Derivative 5a: IC₅₀ = 0.8 nM against EGFR(L858R), 10-fold lower than gefitinib.

Neurological Probes

Its structural similarity to neurotransmitters enables use in GABAₐ receptor modulation. Electrophysiology assays show allosteric potentiation at 10 µM.